Cas no 69958-52-7 (5,6,7,8-Tetrahydroisoquinolin-3-amine)

• Product Name: 5,6,7,8-Tetrahydroisoquinolin-3-amine
• CAS No: 69958-52-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD10574676
• CID: 837968
• PubChem ID: 13302397
• Update Time: 2025-07-21

5,6,7,8-Tetrahydroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-3-Isoquinolinamine
• 3-AMINO-5,6,7,8-TETRAHYDROISOQUINOLINE
• 5,6,7,8-tetrahydroisoquinolin-3-amine
• 3-Isoquinolinamine,5,6,7,8-tetrahydro
• AS-36208
• 69958-52-7
• CHEMBL60528
• CS-0312358
• BDBM50091807
• Z1198275331
• MFCD10574676
• FT-0708706
• PQJSKRANCYSNLG-UHFFFAOYSA-N
• 5,6,7,8-Tetrahydro-isoquinolin-3-ylamine
• EN300-219206
• SCHEMBL559643
• AKOS006304325
• DTXSID20535804
• DB-081989
• 5,6,7,8-Tetrahydroisoquinolin-3-amine

• MDL： MFCD10574676
• Inchi： 1S/C9H12N2/c10-9-5-7-3-1-2-4-8(7)6-11-9/h5-6H,1-4H2,(H2,10,11)
• InChI Key： PQJSKRANCYSNLG-UHFFFAOYSA-N
• SMILES： N1C(=CC2=C(C=1)CCCC2)N

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 2.12380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5,6,7,8-Tetrahydroisoquinolin-3-amine

Introduction to 5,6,7,8-Tetrahydroisoquinolin-3-amine (CAS No: 69958-52-7)

5,6,7,8-Tetrahydroisoquinolin-3-amine, identified by its Chemical Abstracts Service (CAS) number 69958-52-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and pharmacological relevance. The structure of 5,6,7,8-Tetrahydroisoquinolin-3-amine consists of a benzene ring fused with a piperidine ring, with an amine functional group at the 3-position. This configuration imparts unique chemical and biological properties that make it a valuable intermediate in drug discovery and synthetic chemistry.

The synthesis of 5,6,7,8-Tetrahydroisoquinolin-3-amine has been extensively studied due to its structural complexity and potential therapeutic applications. One of the most notable synthetic routes involves the reduction of isoquinoline derivatives using palladium-catalyzed hydrogenation or enzymatic methods. These approaches highlight the compound's versatility and its suitability for large-scale production. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, making 5,6,7,8-Tetrahydroisoquinolin-3-amine more accessible for industrial applications.

In the realm of medicinal chemistry, 5,6,7,8-Tetrahydroisoquinolin-3-amine has garnered attention for its potential role as a pharmacophore in the development of novel therapeutic agents. The tetrahydroisoquinoline scaffold is well-documented for its presence in various bioactive natural products and pharmacologically relevant compounds. Studies have demonstrated that derivatives of this scaffold exhibit a wide range of biological activities, including dopaminergic and serotonergic effects. These properties make 5,6,7,8-Tetrahydroisoquinolin-3-amine a promising candidate for further investigation in neuropharmacology and central nervous system (CNS) disorders.

Recent research has focused on exploring the pharmacological profile of 5,6,7,8-Tetrahydroisoquinolin-3-amine and its derivatives. Preclinical studies have shown that certain analogs exhibit potent activity against neurological disorders such as Parkinson's disease and depression. The amine group at the 3-position of the tetrahydroisoquinoline ring is particularly crucial for modulating receptor binding affinity and metabolic stability. By fine-tuning this structural feature, chemists can develop more effective and selective drug candidates.

The chemical properties of 5,6,7,8-Tetrahydroisoquinolin-3-amine also make it an interesting subject for studying molecular interactions and drug delivery systems. Its ability to form stable complexes with other biomolecules has been exploited in the development of targeted drug delivery platforms. For instance, nanoparticle-based formulations incorporating this compound have shown enhanced bioavailability and reduced side effects in animal models. These innovations underscore the compound's potential in translational medicine.

From a synthetic chemistry perspective, 5,6,7,8-Tetrahydroisoquinolin-3-amine serves as a versatile building block for constructing more complex molecules. Its reactivity allows for further functionalization at multiple sites within the molecule. This flexibility has enabled chemists to design libraries of derivatives with tailored biological activities. High-throughput screening methods combined with computational modeling have accelerated the discovery process by identifying lead compounds with optimal pharmacokinetic profiles.

The industrial significance of 5,6,7,8-Tetrahydroisoquinolin-3-amine extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in synthetic methodologies that enhance yield and purity while minimizing environmental impact. Green chemistry principles have been integrated into these processes to develop more sustainable production methods. For example, solvent-free reactions and biocatalytic approaches have been explored to reduce waste generation without compromising product quality.

The future directions for research on 5,6,7,8-Tetrahydroisoquinolin-3-amine include exploring its role in emerging therapeutic areas such as cancer therapy and anti-inflammatory treatments. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in tumor growth and inflammation pathways. By leveraging structural diversity through combinatorial chemistry strategies, 5, 6, 7, 8-tetrahydroisoquinolin -3 -amine based molecules could be optimized for these applications.

In conclusion, 5, 6, 7, 8-tetrahydroisoquinolin -3 -amine (CAS No: 69958 -52 -7) is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features , coupled with recent advancements in synthetic methodologies , position it as a valuable tool for discovering new therapeutic agents . As scientific understanding continues to evolve , so too will the applications and benefits derived from this remarkable molecule .